1-(2,2-Dimethoxyethyl)-3-(2-methoxyphenyl)thiourea

• Molecular Formula: C12H18N2O3S
• Molecular Weight: 270.35 g/mol
• IUPAC Name: 1-(2,2-dimethoxyethyl)-3-(2-methoxyphenyl)thiourea
• InChI: InChI=1S/C12H18N2O3S/c1-15-10-7-5-4-6-9(10)14-12(18)13-8-11(16-2)17-3/h4-7,11H,8H2,1-3H3,(H2,13,14,18)
• InChI Key: HWRSSSDINQCADG-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1NC(=S)NCC(OC)OC

Description

1-(2,2-Dimethoxyethyl)-3-(2-methoxyphenyl)thiourea, also known as DMTU, is a chemical compound that is widely used in scientific research. It is a thiourea derivative that has been studied extensively for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 1-(2,2-Dimethoxyethyl)-3-(2-methoxyphenyl)thiourea is not fully understood, but it is believed to act as a free radical scavenger and an antioxidant. It has been shown to inhibit lipid peroxidation and reduce oxidative stress, which can lead to cell damage and inflammation.
Biochemical and Physiological Effects:
1-(2,2-Dimethoxyethyl)-3-(2-methoxyphenyl)thiourea has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, improve cognitive function, and protect against neurodegeneration. In addition, 1-(2,2-Dimethoxyethyl)-3-(2-methoxyphenyl)thiourea has been shown to improve insulin sensitivity and reduce blood glucose levels, making it a potential candidate for the treatment of diabetes.

Advantages and Limitations for Lab Experiments

1-(2,2-Dimethoxyethyl)-3-(2-methoxyphenyl)thiourea has several advantages for lab experiments. It is stable and easy to handle, making it a good candidate for in vitro studies. In addition, it has been shown to have low toxicity, making it a safe compound to use in animal studies. However, the use of 1-(2,2-Dimethoxyethyl)-3-(2-methoxyphenyl)thiourea in vivo studies can be limited due to its poor solubility and bioavailability.

Future Directions

For the study of 1-(2,2-Dimethoxyethyl)-3-(2-methoxyphenyl)thiourea include the development of more efficient synthesis methods, further studies on its mechanism of action, and the development of new formulations and delivery methods.

Synthesis Methods

The synthesis of 1-(2,2-Dimethoxyethyl)-3-(2-methoxyphenyl)thiourea involves the reaction of 2-methoxyaniline with thiocarbonyldiimidazole, followed by reaction with 2,2-dimethoxyethylamine. The resulting product is purified using column chromatography to obtain pure 1-(2,2-Dimethoxyethyl)-3-(2-methoxyphenyl)thiourea. This synthesis method has been widely used in research laboratories and has been optimized for high yield and purity.

Scientific Research Applications

1-(2,2-Dimethoxyethyl)-3-(2-methoxyphenyl)thiourea has been studied extensively for its potential therapeutic applications. It has been shown to have antioxidant and anti-inflammatory properties, making it a potential candidate for the treatment of various diseases such as cancer, diabetes, and cardiovascular diseases. In addition, 1-(2,2-Dimethoxyethyl)-3-(2-methoxyphenyl)thiourea has been studied for its neuroprotective effects and its ability to improve cognitive function.